Cas no 2679808-73-0 ((4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 2679808-73-0
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 5643859
• PubChem ID: 165942425
• Update Time: 2025-10-29

(4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679808-73-0
• EN300-28273676
• (4S)-5-hydroxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C9H15NO5/c1-2-5-15-9(14)10-7(6-11)3-4-8(12)13/h2,7,11H,1,3-6H2,(H,10,14)(H,12,13)/t7-/m0/s1
• InChI Key： ZDCKEPWCSJJYSI-ZETCQYMHSA-N
• SMILES： OC[C@H](CCC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Compound CAS No. 2679808-73-0: (4S)-5-Hydroxy-4-{(Prop-2-en-1-yloxy)carbonylamino}pentanoic Acid

The compound CAS No. 2679808-73-0, also known as (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid, is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and biotechnology. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for drug development and biochemical research.

Structural Analysis: The molecule consists of a pentanoic acid backbone with a hydroxyl group at the 5th position and an amino group substituted at the 4th position. The amino group is further modified by a (prop-2-en-1-yloxy)carbonyl moiety, which introduces a vinyl ether functionality. The stereochemistry at the 4th carbon is specified as (S), indicating a specific spatial arrangement of substituents that is critical for its biological activity.

Synthesis and Characterization: Recent advancements in organic synthesis have enabled the efficient production of this compound through multi-step processes involving stereo-selective reactions. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to ensure the correct stereochemistry at the chiral center. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound.

Biological Activity: Studies have shown that (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid exhibits potent inhibitory activity against certain enzymes, making it a potential lead compound for drug discovery. Its ability to interact with specific biological targets suggests applications in treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

Applications in Pharmaceutical Research: The compound's unique structure allows it to serve as a building block for more complex molecules with enhanced pharmacokinetic properties. Researchers are exploring its potential as a prodrug or a delivery agent for therapeutic compounds, leveraging its functional groups for conjugation with other bioactive molecules.

Recent Research Developments: A study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to modulate cellular signaling pathways, offering new insights into its therapeutic potential. Additionally, computational modeling studies have predicted its binding affinity to various protein targets, providing a foundation for future experimental validations.

Safety and Toxicology: Preliminary safety assessments indicate that the compound has low toxicity at therapeutic concentrations, making it suitable for further preclinical testing. However, long-term studies are required to fully understand its safety profile and potential side effects.

Future Directions: The compound's versatility and biological activity position it as a valuable asset in drug discovery pipelines. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore its efficacy in animal models of disease.

In conclusion, CAS No. 2679808-73-0, or (4S)-5-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid, represents a significant advancement in organic chemistry with promising applications in medicine and biotechnology. Its unique structure, coupled with recent research findings, underscores its potential to contribute to the development of innovative therapeutic agents.